N-(3,5-difluorophenyl)-2-pyridinecarboxamide

• Molecular Formula: C12H8F2N2O
• Molecular Weight: 234.20 g/mol
• IUPAC Name: N-(3,5-difluorophenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H8F2N2O/c13-8-5-9(14)7-10(6-8)16-12(17)11-3-1-2-4-15-11/h1-7H,(H,16,17)
• InChI Key: MFWLXNBJXHTAPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NC2=CC(=CC(=C2)F)F

Description

N-(3,5-difluorophenyl)-2-pyridinecarboxamide is a useful research compound. Its molecular formula is C12H8F2N2O and its molecular weight is 234.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Picolinic acid (13.0 g, 106 mmol) was added to a solution of 1,1'-carbonyldiimidazole (17.11 g, 106 mmol) in dry dimethylformamide (100 mL) and the reaction stirred for 1 hour, before introduction of 3,5-difluoroaniline (15.0 g, 116 mmol). After 3 days, the reaction mixture was poured into saturated sodium bicarbonate solution (1 L) and extracted with ether (2×500 mL). The organic layers were dried and concentrated to give a solid, which was recrystallized from a mixture of ether and petroleum ether to give N-(3,5-difluorophenyl)-2-pyridinecarboxamide (17.15 g, 69%) m.p. 111°-113° C.